Cas no 4144-65-4 (2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid
• CAS No: 4144-65-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2086760
• PubChem ID: 2756596
• Update Time: 2025-10-28

2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzotriazol-1-yl-propionic acid
• 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid
• AKOS016341366
• I+/--Methyl-1H-benzotriazole-1-acetic acid
• AKOS000302047
• ChemDiv3_011438
• Oprea1_320126
• SMR000273266
• SCHEMBL5790948
• HMS2759J24
• DTXSID301281648
• EU-0011921
• SR-01000496168-1
• HMS3447G18
• IDI1_028996
• 4144-65-4
• MLS000713785
• SR-01000496168
• 2-(benzotriazol-1-yl)propanoic acid
• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)propanoicacid
• CCG-142814
• alpha-Methyl-1H-benzotriazole-1-acetic acid
• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)propanoic acid
• Oprea1_593475
• HMS1505H20
• CHEMBL1704398

• MDL： MFCD00964547
• Inchi： 1S/C9H9N3O2/c1-6(9(13)14)12-8-5-3-2-4-7(8)10-11-12/h2-6H,1H3,(H,13,14)
• InChI Key： MCHYXZGLOIXABY-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid

2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid: A Comprehensive Overview

The compound 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid, identified by the CAS registry number 4144-65-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzotriazole derivatives, which have gained substantial attention due to their versatile applications in various industries. The benzotriazole ring system is a heterocyclic aromatic structure that imparts unique electronic properties to the molecule, making it highly suitable for a wide range of applications.

Recent studies have highlighted the potential of benzotriazole derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers and coatings. The incorporation of the benzotriazole group into polymer matrices has been shown to enhance mechanical strength and thermal stability, making these materials ideal for aerospace and automotive industries. Furthermore, the propanoic acid functional group in this compound provides additional versatility, enabling it to participate in various chemical reactions such as esterification and amidation.

In the realm of electronics, benzotriazole-based compounds have found applications as stabilizers and antioxidants in electronic devices. The ability of these compounds to scavenge free radicals and inhibit oxidation processes makes them invaluable in prolonging the lifespan of electronic components. Recent advancements in nanotechnology have also leveraged this compound for the synthesis of nanoparticles with tailored properties. For example, studies have demonstrated that benzotriazole derivatives can serve as effective capping agents for silver nanoparticles, enhancing their stability and catalytic activity.

The pharmaceutical industry has also benefited from the unique properties of 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid. Researchers have investigated its potential as a building block for drug discovery. The molecule's ability to form hydrogen bonds and its aromaticity make it a promising candidate for designing bioactive compounds with specific pharmacological properties. Recent studies have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In terms of synthesis, this compound can be prepared through various methods including nucleophilic aromatic substitution and coupling reactions. Recent research has focused on optimizing these methods to improve yield and reduce production costs. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and enhance selectivity in the preparation of benzotriazole derivatives.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial applications. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid (CAS No. 4144-65-4) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an even more significant role in advancing modern technologies.